Cas no 361168-09-4 (N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide)

• Product Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide
• CAS No: 361168-09-4
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5842714
• PubChem ID: 3527994
• Update Time: 2025-05-20

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetamidobenzo[d]thiazol-2-yl)-3-phenoxypropanamide
• Propanamide, N-[6-(acetylamino)-2-benzothiazolyl]-3-phenoxy-
• SR-01000442569
• F0375-0210
• IFLab1_001411
• AB00684236-01
• 361168-09-4
• N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide
• Oprea1_442320
• AKOS024576125
• HMS1416A03
• SR-01000442569-1

• Inchi： 1S/C18H17N3O3S/c1-12(22)19-13-7-8-15-16(11-13)25-18(20-15)21-17(23)9-10-24-14-5-3-2-4-6-14/h2-8,11H,9-10H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key： KSPMOBSSDYNPMV-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(NC(C)=O)C=C2S1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 355.099
• Monoisotopic Mass: 355.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• pka: 9.95±0.70(Predicted)

Additional information on N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide

N-(6-Acetamido-1,3-Benzothiazol-2-Yl)-3-Phenoxypropanamide: A Comprehensive Overview

N-(6-Acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide, identified by the CAS number 361168-09-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole ring system with an acetamido group and a phenoxypropanamide moiety. The integration of these functional groups imparts the compound with diverse chemical properties and potential biological activities.

The benzothiazole core of the molecule is a well-known heterocyclic structure that has been extensively studied for its applications in drug design and material science. The substitution pattern on the benzothiazole ring, particularly the presence of an acetamido group at position 6, plays a crucial role in modulating the electronic properties and reactivity of the molecule. This substitution also enhances the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

The phenoxypropanamide group attached to position 2 of the benzothiazole ring introduces additional complexity to the molecule's structure. This group not only increases the hydrophilicity of the compound but also provides a site for potential hydrogen bonding interactions with biomolecules. Recent studies have highlighted the importance of such structural features in enhancing the bioavailability and efficacy of drug candidates.

From a synthetic perspective, N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide can be synthesized through a series of well-established organic reactions. The synthesis typically involves the preparation of the benzothiazole intermediate followed by subsequent acetylation and amide formation steps. Researchers have explored various reaction conditions and catalysts to optimize the yield and purity of this compound, ensuring its suitability for both laboratory studies and potential large-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies have revealed that N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide exhibits strong binding affinities towards several therapeutic targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases.

One area where this compound has shown particular promise is in its potential anti-inflammatory activity. Experimental studies have demonstrated that it can inhibit key inflammatory mediators, such as cyclooxygenase (COX) enzymes, which are central to pain and inflammation signaling pathways. These findings suggest that it could serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

In addition to its anti-inflammatory properties, preliminary data indicate that N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide may also possess anti-tumor activity. In vitro assays have shown that it can induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. These results underscore its potential as a candidate for anticancer drug development.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies reveal that it exhibits moderate bioavailability when administered orally, which is an encouraging sign for its potential use as an oral medication. Furthermore, initial toxicity studies indicate that it has a favorable safety profile at therapeutic doses, although further research is required to fully assess its long-term safety.

Given its unique structure and promising biological activities, N-(6-acetamido-1,3-benzothiazol-2-yl)-3-phenoxypropanamide represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its versatility as a scaffold for further chemical modifications makes it an attractive target for medicinal chemists aiming to develop next-generation drugs.

In conclusion, while much work remains to be done to fully realize its therapeutic potential, there is little doubt that this compound will continue to be an area of active research in years to come. Its combination of structural diversity and biological activity positions it as a key player in advancing our understanding of drug design principles and their application in addressing unmet medical needs.